Cas no 2097936-24-6 (2-(2-fluorophenoxy)-1-3-(2-methylpropanesulfonyl)piperidin-1-ylethan-1-one)

• Product Name: 2-(2-fluorophenoxy)-1-3-(2-methylpropanesulfonyl)piperidin-1-ylethan-1-one
• CAS No: 2097936-24-6
• MF: C₁₇H₂₄FNO₄S
• MW: 357.440167427063
• CID: 5830890
• PubChem ID: 126850546
• Update Time: 2025-06-23

2-(2-fluorophenoxy)-1-3-(2-methylpropanesulfonyl)piperidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenoxy)-1-3-(2-methylpropanesulfonyl)piperidin-1-ylethan-1-one
• 2097936-24-6
• AKOS032457201
• F6441-0135
• 2-(2-fluorophenoxy)-1-[3-(2-methylpropanesulfonyl)piperidin-1-yl]ethan-1-one
• 2-(2-fluorophenoxy)-1-[3-(2-methylpropylsulfonyl)piperidin-1-yl]ethanone

• Inchi： 1S/C17H24FNO4S/c1-13(2)12-24(21,22)14-6-5-9-19(10-14)17(20)11-23-16-8-4-3-7-15(16)18/h3-4,7-8,13-14H,5-6,9-12H2,1-2H3
• InChI Key： WVTYHABBLPHEFQ-UHFFFAOYSA-N
• SMILES： S(CC(C)C)(C1CN(C(COC2C=CC=CC=2F)=O)CCC1)(=O)=O

Computed Properties

• Exact Mass: 357.14100758g/mol
• Monoisotopic Mass: 357.14100758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 2-(2-fluorophenoxy)-1-3-(2-methylpropanesulfonyl)piperidin-1-ylethan-1-one

Introduction to 2-(2-fluorophenoxy)-1-3-(2-methylpropanesulfonyl)piperidin-1-ylethan-1-one (CAS No. 2097936-24-6)

The compound 2-(2-fluorophenoxy)-1-3-(2-methylpropanesulfonyl)piperidin-1-ylethan-1-one (CAS No. 2097936-24-6) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design of novel bioactive molecules. This compound, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and development. The presence of both fluorophenyl and piperidine moieties, coupled with a methylpropanesulfonyl substituent, endows it with unique physicochemical properties that make it a promising candidate for further exploration.

Recent studies have highlighted the importance of fluorinated aromatic rings in enhancing the pharmacological activity of small molecules. The fluorophenoxy group in this compound not only contributes to its lipophilicity but also influences its metabolic stability, a critical factor in drug design. The piperidine ring, a common pharmacophore in many therapeutic agents, provides a favorable scaffold for binding to biological targets. Additionally, the methylpropanesulfonyl moiety introduces a polar sulfonamide group, which can improve solubility and binding affinity.

In the realm of medicinal chemistry, the synthesis and characterization of such complex molecules require meticulous attention to detail. The structural elucidation of 2-(2-fluorophenoxy)-1-3-(2-methylpropanesulfonyl)piperidin-1-ylethan-1-one has been achieved through advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods have confirmed the integrity of the molecular structure and provided insights into its conformational preferences.

The pharmacological potential of this compound has been explored in several preclinical studies. Its interaction with biological targets such as enzymes and receptors has been investigated using computational modeling and experimental assays. Preliminary results suggest that it exhibits inhibitory activity against certain key enzymes involved in inflammatory pathways. This makes it a valuable candidate for further development into a therapeutic agent.

One of the most compelling aspects of this compound is its synthetic versatility. The presence of multiple functional groups allows for diverse chemical modifications, enabling chemists to fine-tune its properties for specific applications. For instance, derivatization of the fluorophenoxy group could lead to analogs with enhanced binding affinity or altered pharmacokinetic profiles. Similarly, modifications to the piperidine ring could explore new binding modes with therapeutic targets.

The role of sulfonamide derivatives in medicinal chemistry cannot be overstated. The methylpropanesulfonyl group in this compound not only contributes to its solubility but also serves as a handle for further functionalization. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial and anti-inflammatory effects. Therefore, incorporating this moiety into a molecular framework can potentially enhance the therapeutic efficacy of the compound.

Recent advancements in drug discovery have emphasized the importance of structure-based drug design (SBDD). Computational methods such as molecular docking and molecular dynamics simulations have been instrumental in understanding how this compound interacts with its biological targets. These studies have provided valuable insights into its binding mode and have guided the optimization process towards higher potency and selectivity.

The development of novel pharmaceuticals is often hindered by challenges related to metabolic stability and bioavailability. The structural features of 2-(2-fluorophenoxy)-1-3-(2-methylpropanesulfonyl)piperidin-1-ylethan-1-one address some of these issues through careful molecular design. The fluorine atom at the para position of the phenyl ring enhances metabolic stability by reducing susceptibility to cytochrome P450-mediated oxidation. Additionally, the presence of polar functional groups improves solubility, which is crucial for oral bioavailability.

In conclusion, 2-(2-fluorophenoxy)-1-3-(2-methylpropanesulfonyl)piperidin-1-ylethan-1-one (CAS No. 2097936-24-6) represents a promising candidate for further pharmaceutical development. Its unique structural features, combined with its demonstrated bioactivity, make it an attractive molecule for medicinal chemists to explore. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.